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Compound of Interest

Compound Name: (+)-AS115

Cat. No.: B15601613

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: (+)-AS115 is a specific enantiomer of the KIAA1363 inhibitor AS115. As of this
writing, detailed public information, including a specific Safety Data Sheet (SDS), for the (+)-
enantiomer is limited. The following guidelines are based on available information for the
racemic mixture (AS115), the (-)-enantiomer, general knowledge of carbamate compounds,
and published research on similar KIAA1363 inhibitors. It is imperative to supplement this guide
with compound-specific data as it becomes available and to adhere to all institutional and
regulatory safety protocols.

Chemical and Physical Properties

While specific data for (+)-AS115 is not readily available, the properties of the (-)-AS115
enantiomer and the racemic mixture provide a foundational understanding.
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Property Value/iInformation Source

2-fluorophenyl-(2-(((1R,2S)-2-

Chemical Name (butoxymethyl)cyclohexyl)meth  Vendor Data for (-)-AS115
oxy)ethyl)carbamate

Chemical Formula C21H32FNOa Vendor Data for (-)-AS115

Molecular Weight 381.5 g/mol Vendor Data for (-)-AS115

Likely a solid or solution in an
Appearance ] General knowledge
organic solvent.

- DMF: ~12 mg/mL - DMSO:
Solubility (Racemic AS115) ~12 mg/mL - Ethanol: ~30 Vendor Data
mg/mL

Handling and Personal Protective Equipment (PPE)

As a carbamate compound with biological activity, caution should be exercised during handling

to minimize exposure.

Guideline Recommendation

Handle in a well-ventilated area, preferably

Engineering Controls o )
within a chemical fume hood.

- Gloves: Chemical-resistant gloves (e.g., nitrile)
) ) are required. - Eye Protection: Safety glasses or
Personal Protective Equipment (PPE)
goggles are mandatory. - Lab Coat: A standard

laboratory coat should be worn.

- Avoid inhalation of dust or aerosols. - Prevent
] ] contact with skin and eyes. - Wash hands
Hygiene Practices , _
thoroughly after handling. - Do not eat, drink, or

smoke in the laboratory.

Storage and Stability
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Proper storage is crucial to maintain the integrity and activity of (+)-AS115. Carbamates, as a

class, can be susceptible to degradation under certain conditions.

Storage Conditions

Parameter Recommendation
Store in a cool, dry place. For long-term storage,

Temperature refrigeration (-20°C) is recommended, especially
if in solution.

Liaht Protect from direct sunlight. Store in a light-

g . .

resistant container.
Store under an inert atmosphere (e.g., argon or

Atmosphere nitrogen) if possible, particularly for long-term
storage, to prevent oxidative degradation.

) Use a tightly sealed, appropriate chemical

Container _

container.
Stability Profile

Quantitative stability data for (+)-AS115 is not publicly available. However, the stability of

carbamates is generally influenced by pH and temperature.

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://www.benchchem.com/product/b15601613?utm_src=pdf-body
https://www.benchchem.com/product/b15601613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Condition

Expected Stability

pH

Carbamates are generally more stable in neutral
to slightly acidic conditions. They are
susceptible to hydrolysis under alkaline (basic)
conditions.[1][2]

Temperature

Elevated temperatures can accelerate
degradation.[1] Avoid repeated freeze-thaw

cycles if stored in solution.

Solutions

If provided in an organic solvent, ensure the
solvent is anhydrous to prevent hydrolysis. For
aqueous solutions, prepare them fresh and use

them promptly.

Experimental Protocols

The following are generalized protocols for the use of a KIAA1363 inhibitor like (+)-AS115,

based on methodologies reported for similar compounds.

Preparation of Stock Solutions

e Solvent Selection: Based on available data for racemic AS115, solvents such as DMSO or

ethanol are suitable for creating high-concentration stock solutions.

e Procedure:

o Equilibrate the vial of (+)-AS115 to room temperature before opening.

o Under a fume hood, add the appropriate volume of solvent to the vial to achieve the

desired stock concentration (e.g., 10 mM).

o Vortex or sonicate briefly to ensure complete dissolution.

o Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.
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In Vitro KIAA1363 Inhibition Assay (General Workflow)

This protocol is adapted from studies on KIAA1363 inhibitors.[3]

Cell Culture: Culture cells known to express KIAA1363 (e.g., SKOV-3, PC-3) under standard
conditions.

e Inhibitor Treatment:
o Prepare serial dilutions of (+)-AS115 in the appropriate cell culture medium.

o Treat cells with varying concentrations of the inhibitor for a predetermined time (e.g., 4
hours). Include a vehicle control (e.g., DMSO).

e Cell Lysis:
o Wash cells with cold PBS.
o Lyse the cells in a suitable buffer to prepare the proteome.
 Activity-Based Protein Profiling (ABPP) (Optional but recommended for selectivity):

o Incubate the cell lysates with a broad-spectrum serine hydrolase probe (e.g., FP-
Rhodamine).

o Analyze the labeling of KIAA1363 by SDS-PAGE and in-gel fluorescence scanning to
determine the extent of inhibition.

e Substrate Hydrolysis Assay:

o Incubate the treated cell lysates with a KIAA1363 substrate (e.g., 2-acetyl
monoalkylglycerol ether).

o Quench the reaction and extract the lipids.

o Analyze the formation of the product (e.g., monoalkylglycerol ether) by LC-MS to quantify
KIAA1363 activity.
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Signaling Pathway and Experimental Workflow

Visualizations
KIAA1363 in the Ether Lipid Signhaling Pathway

The following diagram illustrates the role of KIAA1363 in the ether lipid signaling pathway,
which is often dysregulated in cancer. KIAA1363 hydrolyzes 2-acetyl monoalkylglycerol ether
(2-acetyl MAGE) to monoalkylglycerol ether (MAGE), a precursor for pro-tumorigenic signaling
lipids like alkyl-lysophosphatidic acid (alkyl-LPA).[4]
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Caption: KIAA1363's role in the ether lipid signaling pathway.

Experimental Workflow for KIAA1363 Inhibition Assay

The following diagram outlines a typical experimental workflow for assessing the inhibitory
activity of (+)-AS115 on KIAA1363 in a cell-based assay.
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Culture KIAA1363-expressing cells

:

Prepare serial dilutions of (+)-AS115

:

Treat cells with (+)-AS115 and vehicle control

:

Wash and lyse cells

:

Determine protein concentration

:

Perform KIAA1363 activity assay
(e.g., substrate hydrolysis)

:

Analyze results (e.g., LC-MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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